Cas no 140226-30-8 (N-Acetyl-S-(3-oxopropyl)-L-cysteine)

N-Acetyl-S-(3-oxopropyl)-L-cysteine is a modified cysteine derivative featuring an acetylated amino group and a 3-oxopropyl thioether side chain. This compound is primarily utilized in biochemical and pharmaceutical research as a precursor or intermediate in the synthesis of more complex molecules, particularly those involving thiol-reactive modifications. Its structure allows for selective reactivity, making it valuable for conjugation studies, proteomics, and targeted drug delivery systems. The acetyl group enhances stability, while the 3-oxopropyl moiety provides a functional handle for further chemical transformations. This derivative is particularly useful in exploring metabolic pathways, protein modifications, and redox biology due to its unique reactivity profile.

N-Acetyl-S-(3-oxopropyl)-L-cysteine structure

140226-30-8 structure

Product Name:N-Acetyl-S-(3-oxopropyl)-L-cysteine

CAS No:140226-30-8

MF:C₈H₁₃NO₄S

MW:219.25812125206

CID:154688

PubChem ID:132277

Update Time:2025-05-27

N-Acetyl-S-(3-oxopropyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

- L-Cysteine,N-acetyl-S-(3-oxopropyl)-
- N-acetyl-S-(3-oxopropyl)-L-Cysteine
- S-(3-oxopropyl)-N-acetyl-L-cysteine
- N-acetyl-S-(3-oxopropyl)cysteine
- S-(3-Oxopropyl)-N-acetylcysteine
- Sopa-cys
- 140226-30-8
- SCHEMBL16104926
- N-(1-Hydroxyethylidene)-S-(3-oxopropyl)cysteine
- (2R)-2-acetamido-3-(3-oxopropylsulfanyl)propanoic acid
- DTXSID30930745
- N-Acetyl-S-(3-oxopropyl)-L-cysteine
- Inchi： 1S/C8H13NO4S/c1-6(11)9-7(8(12)13)5-14-4-2-3-10/h3,7H,2,4-5H2,1H3,(H,9,11)(H,12,13)/t7-/m0/s1
- InChI Key： OOMVCGSUXLINOO-ZETCQYMHSA-N
- SMILES： S(CCC=O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

Exact Mass: 219.05659
Monoisotopic Mass: 219.05652907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 83.47

N-Acetyl-S-(3-oxopropyl)-L-cysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A189583-10mg	N-Acetyl-S-(3-oxopropyl)-L-cysteine	140226-30-8	10mg	$ 282.00	2023-04-19
TRC	A189583-50mg	N-Acetyl-S-(3-oxopropyl)-L-cysteine	140226-30-8	50mg	$ 1154.00	2023-04-19
TRC	A189583-100mg	N-Acetyl-S-(3-oxopropyl)-L-cysteine	140226-30-8	100mg	$ 2193.00	2023-04-19
TRC	A189583-25mg	N-Acetyl-S-(3-oxopropyl)-L-cysteine	140226-30-8	25mg	$ 800.00	2023-09-09